Cas no 43135-49-5 (2-bromo-6-(hydroxymethyl)-4-methylphenol)

• Product Name: 2-bromo-6-(hydroxymethyl)-4-methylphenol
• CAS No: 43135-49-5
• MF: C₈H₉BrO₂
• MW: 217.059861898422
• CID: 4460170
• PubChem ID: 4335420
• Update Time: 2025-06-08

2-bromo-6-(hydroxymethyl)-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-bromo-2-hydroxy-5-methyl-
• BENZENEMETHANOL,3-BROMO-2-HYDROXY-5-METHYL-
• 2-bromo-6-(hydroxymethyl)-4-methylphenol
• 3-Brom-2-hydroxy-5-methylbenzylalkohol
• DTXSID20402042
• MFCD00196824
• 3-Bromo-2-hydroxy-5-methyl-benZenemethanol
• 43135-49-5
• SCHEMBL9560149
• AKOS022652351

• MDL： MFCD00196824
• Inchi： 1S/C8H9BrO2/c1-5-2-6(4-10)8(11)7(9)3-5/h2-3,10-11H,4H2,1H3
• InChI Key： PQNNGCLGAJSAEZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(CO)C=1O

Computed Properties

• Exact Mass: 215.97859g/mol
• Monoisotopic Mass: 215.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols

Additional information on 2-bromo-6-(hydroxymethyl)-4-methylphenol

2-Bromo-6-(Hydroxymethyl)-4-Methylphenol (CAS No. 43135-49-5): A Comprehensive Overview

2-Bromo-6-(hydroxymethyl)-4-methylphenol (CAS No. 43135-49-5) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-bromo-6-(hydroxymethyl)-4-methylphenol, is characterized by its bromine, hydroxymethyl, and methyl functional groups, which confer it with a range of interesting chemical and biological properties.

The molecular formula of 2-bromo-6-(hydroxymethyl)-4-methylphenol is C₉H₁₁BrO₂, and its molecular weight is approximately 217.08 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for various applications in chemical synthesis and biological assays.

In recent years, 2-bromo-6-(hydroxymethyl)-4-methylphenol has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its antimicrobial activity. Studies have shown that this compound exhibits significant antibacterial and antifungal properties, making it a promising candidate for the development of new antimicrobial agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-bromo-6-(hydroxymethyl)-4-methylphenol effectively inhibited the growth of several pathogenic bacteria, including Staphylococcus aureus and Escherichia coli.

Beyond its antimicrobial properties, 2-bromo-6-(hydroxymethyl)-4-methylphenol has also been investigated for its potential as an anticancer agent. Research conducted at the National Institutes of Health (NIH) demonstrated that this compound can induce apoptosis in cancer cells by disrupting cellular signaling pathways. Specifically, it was found to inhibit the activity of certain kinases involved in cell proliferation and survival, thereby reducing tumor growth. These findings suggest that 2-bromo-6-(hydroxymethyl)-4-methylphenol could be a valuable lead compound for the development of novel anticancer drugs.

The structural features of 2-bromo-6-(hydroxymethyl)-4-methylphenol, particularly the presence of the bromine atom and the hydroxymethyl group, contribute to its biological activity. The bromine atom can enhance the lipophilicity of the molecule, facilitating its cellular uptake and interaction with target proteins. Meanwhile, the hydroxymethyl group can participate in hydrogen bonding interactions with biomolecules, enhancing the compound's binding affinity and selectivity.

In addition to its direct biological effects, 2-bromo-6-(hydroxymethyl)-4-methylphenol has been explored as a synthetic intermediate in the preparation of more complex molecules. Its reactivity and functional group diversity make it a valuable building block in organic synthesis. For example, it can be used in Suzuki coupling reactions to introduce aryl or vinyl groups into target molecules, expanding its utility in drug discovery and development.

The safety profile of 2-bromo-6-(hydroxymethyl)-4-methylphenol is an important consideration for its practical applications. Toxicological studies have indicated that this compound is generally well-tolerated at therapeutic concentrations. However, like many organic compounds, it should be handled with care to avoid skin contact and inhalation. Proper safety protocols should be followed during laboratory work involving this compound.

In conclusion, 2-bromo-6-(hydroxymethyl)-4-methylphenol (CAS No. 43135-49-5) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structure confers it with a range of biological activities, including antimicrobial and anticancer properties. Ongoing research continues to uncover new potential uses for this compound, highlighting its importance in the development of novel therapeutic agents.